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Compound of Interest

Compound Name: Foxy-5

Cat. No.: B607545 Get Quote

Application Notes and Protocols for Foxy-5
For Researchers, Scientists, and Drug Development
Professionals
Introduction

Foxy-5 is a formylated hexapeptide mimetic of Wnt5a, a key signaling protein involved in

various cellular processes, including cell migration, adhesion, and proliferation.[1][2] As a

Wnt5a agonist, Foxy-5 has been investigated for its potential anti-metastatic properties in

several types of cancer, including breast, prostate, and colon cancer.[3][4] These application

notes provide detailed protocols for the preparation of Foxy-5 stock solutions for experimental

use, summarize its key chemical and physical properties, and illustrate its signaling pathway

and the experimental workflow for its preparation.
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Property Value Reference

Molecular Weight 694.77 g/mol [5]

Molecular Formula C₂₆H₄₂N₆O₁₂S₂ [5]

Sequence
N-Formyl-Met-Asp-Gly-Cys-

Glu-Leu
[1]

Appearance Freeze-dried solid [1]

Purity ≥95% [5]

CAS Number 881188-51-8 [5]

Table 2: Solubility of Foxy-5

Solvent Concentration Reference

PBS (pH 7.4) Soluble to 1 mg/mL [1][5]

DMSO Up to 100 mg/mL [6]

Water Insoluble or sparingly soluble [6]

Ethanol Insoluble [6]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Shelf Life Reference

Powder -20°C Up to 3 years [6][7]

Stock Solution in

DMSO
-80°C Up to 1 year [6][7]

Stock Solution in

DMSO
-20°C Up to 1 month [4][6][8]

Stock Solution in PBS -20°C Use within 1 month [8]
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Table 4: Typical Experimental Concentrations

Application
Concentration/Dos
age

Cell/Animal Model Reference

In Vitro Cell Migration

Assay
1 - 1000 µM

MDA-MB-468 breast

cancer cells
[9]

In Vitro Invasion

Assay
Not specified

4T1 breast cancer

cells
[3]

In Vivo Metastasis

Study (mice)

5, 20, 40, 160 µ

g/injection (i.p.)

BALB/c mice with 4T1

cells
[3]

In Vivo Cancer Stem

Cell Study (mice)
2 mg/kg (i.p.)

Xenograft mouse

model of prostate

cancer

[4]

Experimental Protocols
Protocol 1: Preparation of Foxy-5 Stock Solution in DMSO (High Concentration)

This protocol is suitable for preparing a high-concentration stock solution for long-term storage

and subsequent dilution for various in vitro experiments.

Materials:

Foxy-5 peptide (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.
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Equilibration: Allow the vial of lyophilized Foxy-5 and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Reconstitution:

Briefly centrifuge the vial of Foxy-5 to ensure all the powder is at the bottom.

Carefully open the vial and add the required volume of DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add 143.9 µL of DMSO to 1 mg of Foxy-5,

based on a molecular weight of 694.77 g/mol ).

Gently vortex or pipette up and down to ensure the peptide is completely dissolved.

Visually inspect the solution to ensure there are no particulates. To enhance solubility, the

tube can be warmed to 37°C and sonicated in an ultrasonic bath for a short period.[8][10]

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This minimizes freeze-thaw cycles which can degrade the peptide.[6]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[6][7]

Protocol 2: Preparation of Foxy-5 Working Solution in PBS (for In Vitro Assays)

This protocol describes the dilution of the DMSO stock solution into a physiological buffer for

direct use in cell-based assays.

Materials:

Foxy-5 stock solution in DMSO (from Protocol 1)

Phosphate-buffered saline (PBS), pH 7.4, sterile

Sterile, nuclease-free microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
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Procedure:

Thawing: Thaw a single aliquot of the Foxy-5 DMSO stock solution at room temperature.

Dilution:

Perform a serial dilution of the DMSO stock solution in sterile PBS (pH 7.4) to achieve the

final desired working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure the dilution factor is high

enough to achieve this.

Immediate Use: Use the freshly prepared working solution immediately in your experiments.

Do not store aqueous working solutions for extended periods.

Protocol 3: Preparation of Foxy-5 for In Vivo Administration

This protocol provides a general guideline for preparing Foxy-5 for intraperitoneal (i.p.)

injection in animal models. The final formulation may need to be optimized based on the

specific experimental requirements.

Materials:

Foxy-5 peptide (lyophilized powder)

Sterile saline (0.9% NaCl) or PBS

Sterile syringes and needles

Procedure:

Reconstitution:

Under aseptic conditions, reconstitute the lyophilized Foxy-5 directly in sterile saline or

PBS to the desired final concentration for injection. For example, to achieve a 2 mg/kg

dose for a 20g mouse in a 100 µL injection volume, the concentration would be 0.4

mg/mL.
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Ensure complete dissolution by gentle vortexing or swirling.

Administration:

Draw the required volume of the Foxy-5 solution into a sterile syringe.

Administer to the animal via the desired route (e.g., intraperitoneal injection).

Prepare the solution fresh for each set of injections and do not store for later use.
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Caption: Experimental workflow for preparing Foxy-5 stock and working solutions.
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Caption: Simplified non-canonical Wnt signaling pathway activated by Foxy-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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